(E)-2-cyano-N-(3-cyanophenyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(3-cyanophenyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide
• InChI: InChI=1S/C20H20N4O/c1-4-8-24-14(2)9-17(15(24)3)11-18(13-22)20(25)23-19-7-5-6-16(10-19)12-21/h5-7,9-11H,4,8H2,1-3H3,(H,23,25)/b18-11+
• InChI Key: HLVANWVWJLOYRW-WOJGMQOQSA-N
• Canonical SMILES: CCCN1C(=CC(=C1C)C=C(C#N)C(=O)NC2=CC=CC(=C2)C#N)C
• Isomeric SMILES: CCCN1C(=CC(=C1C)/C=C(\C#N)/C(=O)NC2=CC=CC(=C2)C#N)C
• Molecular Formula: C20H20N4O
• Molecular Weight: 332.4 g/mol

Description

(E)-2-cyano-N-(3-cyanophenyl)-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide is a synthetic compound that belongs to the family of enamide derivatives. It has a wide range of applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

Synthesis Techniques

Synthetic chemistry explores the creation of novel compounds through various reactions and processes. For instance, the synthesis of 2-cyano 3-(4 dimethylaminophenyl) prop 2-enoic acid from 4-dimethylaminobenzaldehyde and methyl cyanoacetate demonstrates the versatility of cyano and enamide groups in constructing complex molecules. These methods involve condensation reactions followed by purification, showcasing the adaptability of cyano and enamide functionalities for creating diverse molecular structures (Kotteswaran, Senthil Pandian, & Ramasamy, 2016).

Material Properties

Cyano and enamide groups contribute to the unique electronic and optical properties of materials. For instance, the electronic properties of molecules containing these groups have been analyzed using various spectroscopic techniques, revealing insights into their potential uses in electronic and photonic devices. The study of cyclic voltammetric analysis and thermal properties further highlights the role of these functionalities in modifying material characteristics for specific applications (Kotteswaran, Senthil Pandian, & Ramasamy, 2016).

Potential Uses

The incorporation of cyano and enamide groups into molecular structures has potential applications in dye-sensitized solar cells, where these functionalities can improve photoelectric conversion efficiency. The co-sensitization with near-IR absorbing cyanine dyes is a promising method to enhance the photoelectrical properties of dye-sensitized solar cells, demonstrating the practical applications of these chemical groups in renewable energy technologies (Wu, Meng, Li, Teng, & Hua, 2009).